Cas no 1518295-46-9 (5-(3-Cyanophenyl)-1,2-oxazole-4-carboxylic acid)
1518295-46-9 structure
Product Name:5-(3-Cyanophenyl)-1,2-oxazole-4-carboxylic acid
CAS No:1518295-46-9
MF:C11H6N2O3
MW:214.17694234848
CID:5752250
PubChem ID:114317851
Update Time:2023-11-14
5-(3-Cyanophenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1836528
- 5-(3-cyanophenyl)-1,2-oxazole-4-carboxylic acid
- 1518295-46-9
- 5-(3-Cyanophenyl)-1,2-oxazole-4-carboxylic acid
-
- Inchi: 1S/C11H6N2O3/c12-5-7-2-1-3-8(4-7)10-9(11(14)15)6-13-16-10/h1-4,6H,(H,14,15)
- InChI Key: GEXVRHZOTWJLBF-UHFFFAOYSA-N
- SMILES: O1C(=C(C(=O)O)C=N1)C1C=CC=C(C#N)C=1
Computed Properties
- Exact Mass: 214.03784206g/mol
- Monoisotopic Mass: 214.03784206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 87.1Ų
5-(3-Cyanophenyl)-1,2-oxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1836528-0.05g |
5-(3-cyanophenyl)-1,2-oxazole-4-carboxylic acid |
1518295-46-9 | 0.05g |
$468.0 | 2023-09-19 | ||
| Enamine | EN300-1836528-0.1g |
5-(3-cyanophenyl)-1,2-oxazole-4-carboxylic acid |
1518295-46-9 | 0.1g |
$490.0 | 2023-09-19 | ||
| Enamine | EN300-1836528-0.25g |
5-(3-cyanophenyl)-1,2-oxazole-4-carboxylic acid |
1518295-46-9 | 0.25g |
$513.0 | 2023-09-19 | ||
| Enamine | EN300-1836528-0.5g |
5-(3-cyanophenyl)-1,2-oxazole-4-carboxylic acid |
1518295-46-9 | 0.5g |
$535.0 | 2023-09-19 | ||
| Enamine | EN300-1836528-1.0g |
5-(3-cyanophenyl)-1,2-oxazole-4-carboxylic acid |
1518295-46-9 | 1g |
$986.0 | 2023-06-02 | ||
| Enamine | EN300-1836528-2.5g |
5-(3-cyanophenyl)-1,2-oxazole-4-carboxylic acid |
1518295-46-9 | 2.5g |
$1089.0 | 2023-09-19 | ||
| Enamine | EN300-1836528-5.0g |
5-(3-cyanophenyl)-1,2-oxazole-4-carboxylic acid |
1518295-46-9 | 5g |
$2858.0 | 2023-06-02 | ||
| Enamine | EN300-1836528-10.0g |
5-(3-cyanophenyl)-1,2-oxazole-4-carboxylic acid |
1518295-46-9 | 10g |
$4236.0 | 2023-06-02 | ||
| Enamine | EN300-1836528-1g |
5-(3-cyanophenyl)-1,2-oxazole-4-carboxylic acid |
1518295-46-9 | 1g |
$557.0 | 2023-09-19 | ||
| Enamine | EN300-1836528-5g |
5-(3-cyanophenyl)-1,2-oxazole-4-carboxylic acid |
1518295-46-9 | 5g |
$1614.0 | 2023-09-19 |
5-(3-Cyanophenyl)-1,2-oxazole-4-carboxylic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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